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Compound of Interest

Compound Name: 5-Chloropyridazin-4-ol

Cat. No.: B594707 Get Quote

Technical Support Center: 5-Chloropyridazin-4-
ol
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

solubility of 5-Chloropyridazin-4-ol for biological assays.

Frequently Asked Questions (FAQs)
Q1: What is 5-Chloropyridazin-4-ol and what are its basic chemical properties?

5-Chloropyridazin-4-ol is a chemical compound with the molecular formula C₄H₃ClN₂O.[1] It is

typically a white to off-white solid and should be stored in a dry environment at room

temperature.[1] While specific data for this exact isomer is limited, related pyridazine

compounds are known to be sparingly soluble in water.[2]

Table 1: Physicochemical Properties of 5-Chloropyridazin-4-ol
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Property Value Reference

CAS Number 1245643-70-2 [1]

Molecular Formula C₄H₃ClN₂O [1]

Molecular Weight 130.53 g/mol [1]

Appearance White to off-white solid [1]

Storage
Sealed in dry, Room

Temperature
[1]

Predicted pKa
~10.06 (based on 5-

Chloropyridazin-3-ol)
[2][3]

Q2: Why is the solubility of 5-Chloropyridazin-4-ol a critical factor for in vitro biological

assays?

Poor aqueous solubility is a significant challenge in drug discovery. For in vitro assays,

insufficient solubility can lead to several problems:

Precipitation in Assay Media: The compound may precipitate out of the aqueous buffer,

drastically reducing its effective concentration and leading to inaccurate and unreliable

results.[4]

Underestimation of Potency: If the compound is not fully dissolved, the measured biological

activity will be lower than the true value.

Assay Interference: Undissolved particles can interfere with assay readings, particularly in

optical-based assays like nephelometry or fluorescence.[5] A general goal for the solubility of

compounds in drug discovery is greater than 60 µg/mL to ensure reliable bioassay results.[5]

Q3: What is the recommended first step for dissolving 5-Chloropyridazin-4-ol?

The standard initial approach is to prepare a concentrated stock solution in a water-miscible

organic solvent and then dilute it into the aqueous assay buffer. Dimethyl sulfoxide (DMSO) is

the most common choice because it can dissolve a wide range of polar and nonpolar

compounds and is miscible with water and cell culture media.[6]
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Initial Dissolution Workflow
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Weigh 5-Chloropyridazin-4-ol

Add 100% DMSO to desired
stock concentration (e.g., 10-50 mM)

Vortex / Sonicate until
fully dissolved

Serially dilute stock solution
into aqueous assay buffer

Visually inspect for precipitation
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Compound precipitates upon
dilution in aqueous buffer

Is the final DMSO
concentration > 1%?

Reduce stock concentration to
lower the final DMSO %

Yes

Is precipitation still observed?

No

Try alternative co-solvents
(e.g., Ethanol, PEG 400)

Yes

Proceed with assay

No

Is the compound ionizable?
(Check pKa)

Adjust buffer pH to favor
the ionized, more soluble form

Yes

Is solubility still insufficient?

No

Use solubility enhancers
(e.g., Cyclodextrins)

Yes

No
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Stock Preparation Assay Plate Setup

Incubation & Analysis

Prepare concentrated stock solutions
(e.g., 50 mM in DMSO, Ethanol,

DMSO + Cyclodextrin)

Add a small volume of stock solution
to the first well

Add aqueous assay buffer
to a 96-well plate

Perform serial dilutions
across the plate

Incubate plate at room temperature
(e.g., 1-2 hours)

Measure turbidity using a
nephelometer or plate reader (OD 620nm)

Determine highest concentration
before precipitation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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